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Cat. No.: B15579216

Get Quote

Introduction

Biotin-C10-NHS Ester is a long-chain, amine-reactive biotinylation reagent increasingly

utilized in drug delivery research to achieve targeted delivery of therapeutic agents to cancer

cells and other specific cell types. This reagent consists of three key components: a biotin

molecule, a 10-carbon spacer arm, and an N-hydroxysuccinimide (NHS) ester. The NHS ester

facilitates the covalent conjugation of biotin to primary amines on drug carriers such as

nanoparticles, liposomes, antibodies, and peptides. The biotin moiety then acts as a targeting

ligand, binding with high affinity to the sodium-dependent multivitamin transporter (SMVT) and

potentially other biotin receptors that are often overexpressed on the surface of various cancer

cells. This targeted approach aims to enhance the therapeutic efficacy of drugs while

minimizing off-target toxicity.[1][2]

The 10-carbon spacer arm of Biotin-C10-NHS Ester is crucial for its function. This extended

linker minimizes steric hindrance, allowing for more efficient binding of the biotin to its receptor.

This can lead to improved cellular uptake of the biotinylated drug conjugate compared to

shorter-chain biotinylation reagents.
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Targeted Nanoparticle Delivery: Biotin-C10-NHS Ester is widely used to functionalize the

surface of various nanoparticles, including those made from PLGA, gold, or zein.[2][3] These

biotinylated nanoparticles can encapsulate a wide range of anticancer drugs. The biotin

ligand guides the nanoparticles to tumor cells overexpressing biotin receptors, leading to

enhanced cellular uptake and intracellular drug concentration.

Antibody-Drug Conjugates (ADCs): In the field of ADCs, biotinylation with reagents like

Biotin-C10-NHS Ester can be employed for the precise attachment of cytotoxic drugs to

antibodies.[4] While direct conjugation of the drug to the antibody is more common, biotin-

avidin/streptavidin systems offer a modular approach for drug delivery.

PROTACs: Biotin-C10-NHS Ester can also be used as a component of Proteolysis

Targeting Chimeras (PROTACs).[4][5] In this context, it can be part of the linker connecting a

target protein-binding ligand and an E3 ubiquitin ligase ligand, facilitating the targeted

degradation of pathogenic proteins.

Mechanism of Cellular Uptake
The primary mechanism for the cellular uptake of biotinylated drug conjugates is believed to be

through the sodium-dependent multivitamin transporter (SMVT).[6][7][8] However, there is

ongoing research and debate about the exact uptake mechanism, as the conjugation of a bulky

drug carrier to biotin may affect its interaction with the transporter.[7][8] Alternative biotin

receptors and other endocytic pathways may also be involved.

Quantitative Data Summary
The following tables summarize key quantitative data from studies utilizing biotinylated drug

delivery systems.

Table 1: Drug Encapsulation and Particle Characteristics

Drug Delivery
System

Drug
Encapsulation
Efficiency (%)

Particle Size
(nm)

Zeta Potential
(mV)

Biotin-zein

conjugated

nanoparticles

Decitabine 96.31 95.29 -17.7
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Data sourced from a study on decitabine-enclosed biotin-zein conjugated nanoparticles.[9]

Table 2: In Vitro Drug Release Kinetics

Formulation Time (min)
Cumulative Drug Release
(%)

Terminalia arjuna mediated

SeNPs NanoGel (3%)
50 19.2

500 78.4

Terminalia arjuna mediated

SeNPs NanoGel (4%)
50 15.9

500 69.6

Terminalia arjuna mediated

SeNPs NanoGel (5%)
50 12.3

500 59.2

This table illustrates controlled drug release from nanoparticle-based gels, a principle

applicable to targeted systems.[10]

Table 3: Cellular Uptake and Cytotoxicity

Cell Line Treatment Cell Viability (%)

MCF-7 Epirubicin-loaded PLGA NPs 54.5

MCF-7
Biotinylated Epirubicin-loaded

PLGA NPs
36.1

Cancer Cells Gemcitabine (1 µM) >70

Cancer Cells
Biotin-conjugated gemcitabine

(1 µM)
<20
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These data demonstrate the enhanced cytotoxicity of biotinylated drug delivery systems due to

increased cellular uptake.[7]

Experimental Protocols
Protocol 1: Biotinylation of Nanoparticles with Biotin-
C10-NHS Ester
This protocol describes the covalent conjugation of Biotin-C10-NHS Ester to the surface of

nanoparticles that have primary amine groups available.

Materials:

Amine-functionalized nanoparticles (e.g., PLGA-NH2, silica-NH2)

Biotin-C10-NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.2-8.0 (amine-free)

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Dialysis membrane or centrifugal filtration devices for purification

Procedure:

Prepare Nanoparticle Suspension: Disperse the amine-functionalized nanoparticles in

amine-free PBS at a concentration of 1-5 mg/mL.

Prepare Biotin-C10-NHS Ester Solution: Immediately before use, dissolve Biotin-C10-NHS
Ester in anhydrous DMSO to a concentration of 5-10 mg/mL.

Conjugation Reaction:

Add the Biotin-C10-NHS Ester solution to the nanoparticle suspension. A typical molar

ratio of biotin to available amine groups is 10:1 to 50:1, but this should be optimized for

your specific application.
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Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring or

rotation.

Quench the Reaction: Add the quenching buffer to the reaction mixture to a final

concentration of 50-100 mM. Incubate for 30 minutes at room temperature to quench any

unreacted NHS ester.

Purification:

Remove excess biotin and byproducts by dialysis against PBS or by using centrifugal

filtration devices.

Wash the biotinylated nanoparticles several times with PBS.

Characterization: Confirm the successful biotinylation using techniques such as HABA/avidin

assay, FTIR, or XPS.

Protocol 2: Biotinylation of Antibodies with Biotin-C10-
NHS Ester
This protocol details the labeling of antibodies with Biotin-C10-NHS Ester.

Materials:

Purified antibody (1-5 mg/mL)

Biotin-C10-NHS Ester

Anhydrous DMSO

Reaction Buffer: 0.1 M sodium bicarbonate or PBS, pH 8.0-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Desalting column or dialysis cassette

Procedure:
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Prepare Antibody Solution: Exchange the antibody into the Reaction Buffer. Ensure the

buffer is free of primary amines.

Prepare Biotin-C10-NHS Ester Solution: Dissolve Biotin-C10-NHS Ester in anhydrous

DMSO to a concentration of 10 mM immediately before use.

Conjugation Reaction:

Add the Biotin-C10-NHS Ester solution to the antibody solution at a molar ratio of 10:1 to

20:1 (biotin:antibody). This ratio may need optimization.

Incubate for 1-2 hours at room temperature with gentle mixing.

Quench the Reaction: Add the quenching buffer to stop the reaction.

Purification: Remove excess, unreacted biotin by passing the reaction mixture through a

desalting column or by dialysis against PBS.

Determine Degree of Biotinylation: Quantify the number of biotin molecules per antibody

using a HABA assay or a similar method.
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Caption: Experimental workflow for creating and utilizing biotinylated nanoparticles for targeted

drug delivery.
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Caption: Simplified signaling pathway for targeted drug delivery via biotin-SMVT interaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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